1,6-Naphthyridine, 5,6,7,8-tetrahydro-6-(2-propenyl)-

• CAS RN: 75509-69-2
• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 6-prop-2-enyl-7,8-dihydro-5H-1,6-naphthyridine
• InChI: InChI=1S/C11H14N2/c1-2-7-13-8-5-11-10(9-13)4-3-6-12-11/h2-4,6H,1,5,7-9H2
• InChI Key: MHWQLNZJURVJNJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCC2=C(C1)C=CC=N2

Description

1,6-Naphthyridine, 5,6,7,8-tetrahydro-6-(2-propenyl)- is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1,6-naphthyridine (6.5 g, 0.05 mol) and allyl bromide (9.1 g, 0.075 mol) in acetone (50 ml) was refluxed for 8 hours. The precipitated quatenary salt was separated by filtration, dissolved in technical grade methanol (300 ml) and sodium borohydride (18.9 g, 0.5 mol) was added portionwise under ice cooling. After stirring overnight at room temperature, the reaction mixture was evaporated in vacuo, water added and extracted with benzene. The benzene layer was dried over anhydrous potassium carbonate and evaporated in vacuo. The residue was purified by alumina column chromatography (eluted successively with n-hexane and benzene-chloroform (3:1)) and distilled, bp 98° C./1.0 mmHg, to afford the Compound No. 12 (5.70 g, 65.5%) as a colorless oil.